![molecular formula C19H13ClN2O5S B2922132 (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid CAS No. 514201-57-1](/img/structure/B2922132.png)
(Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid
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Description
(Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid is a useful research compound. Its molecular formula is C19H13ClN2O5S and its molecular weight is 416.83. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
- Antimicrobial Activity : A study by Shukla, Pandey, and Chawla (2019) reports that derivatives of 5-benzylidene-2, 4-dioxothiazolidin-3-yl benzoic acid, including (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid, exhibit significant antimicrobial properties. These compounds were effective against both Gram-positive and Gram-negative bacteria and a fungal strain, demonstrating potent antimicrobial activities with minimal inhibitory concentration (MIC) values between 0.6-0.8 µg/mL (Shukla, Pandey, & Chawla, 2019).
Anticancer and Antitumor Activity
- Anticancer Potential : Research by Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, and Lesyk (2010) explored the antitumor potential of 4-thiazolidinones with a benzothiazole moiety. This research includes compounds similar to this compound and found significant anticancer activity against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).
Anti-inflammatory Properties
- Anti-inflammatory Effects : A study by Nikalje, Hirani, and Nawle (2015) on thiazolidinedione derivatives, similar to the compound , demonstrated promising anti-inflammatory activity. The compounds were evaluated using in vitro and in vivo models and showed efficacy in reducing inflammation (Nikalje, Hirani, & Nawle, 2015).
Antioxidant Activity
- Antioxidant Activity : Lelyukh, Matiichuk, Flud, Chaban, and Ogurtsov (2021) synthesized novel derivatives of 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties, which showed significant antioxidant activity. This research suggests that this compound could potentially exhibit similar antioxidant properties (Lelyukh et al., 2021).
Properties
IUPAC Name |
4-[[2-[(5Z)-5-[(4-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O5S/c20-13-5-1-11(2-6-13)9-15-17(24)22(19(27)28-15)10-16(23)21-14-7-3-12(4-8-14)18(25)26/h1-9H,10H2,(H,21,23)(H,25,26)/b15-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCLZSNNMQPRJBJ-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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